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Introduction
F-box only protein 44 (FBXO44) is a member of the F-box protein family, which are substrate

recognition components of the SCF (SKP1-CUL1-F-box protein) E3 ubiquitin ligase complex.[1]

[2][3] This complex mediates the ubiquitination and subsequent proteasomal degradation of

target proteins.[3] Emerging research has identified FBXO44 as a crucial player in various

cellular processes, including the silencing of repetitive elements (REs) in cancer cells, which is

coupled to DNA replication.[4][5][6] FBXO44 achieves this by binding to H3K9me3-modified

nucleosomes at the replication fork and recruiting machinery to transcriptionally silence these

elements.[4][5] Inhibition of FBXO44 can lead to the reactivation of REs, resulting in DNA

replication stress and the stimulation of antiviral signaling pathways, which can enhance the

immunogenicity of cancer cells.[4][5][6][7]

RNA interference (RNAi) is a powerful and widely used technique to silence gene expression in

a sequence-specific manner.[8][9] The use of pre-designed small interfering RNAs (siRNAs)

offers a reliable and efficient method for achieving transient knockdown of a target gene, such

as FBXO44, enabling the study of its functional roles.[9][10][11] These application notes

provide detailed protocols for utilizing pre-designed siRNA to effectively knock down FBXO44,

along with methods for validating the knockdown at both the mRNA and protein levels.
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Several vendors offer pre-designed and validated siRNAs targeting human FBXO44, which can

streamline the experimental setup and increase the likelihood of successful gene silencing.[10]

[12][13][14] These siRNAs are often designed using proprietary algorithms to ensure high

potency and specificity.[10] It is recommended to test multiple siRNA duplexes targeting

different regions of the FBXO44 mRNA to identify the most effective one for your specific cell

line and experimental conditions.

Table 1: Commercially Available Pre-designed siRNA for Human FBXO44

Vendor Product Name Key Features

MedchemExpress
FBXO44 Human Pre-designed

siRNA Set A

Contains three designed

siRNAs for the human

FBXO44 gene, along with

negative and positive controls.

[12]

CliniSciences FBXO44 siRNA (Human)
Provides siRNA specifically

targeting human FBXO44.[13]

Sigma-Aldrich (Merck)
MISSION® Predesigned

siRNA

Utilizes the Rosetta

Inpharmatics algorithm for high

specificity and efficacy, with a

knockdown guarantee.[10]

Santa Cruz Biotechnology FBXO44 siRNA (h)
Provides siRNA specifically for

human FBXO44.[1]

Experimental Workflow for FBXO44 Knockdown
The overall workflow for a typical FBXO44 knockdown experiment involves cell culture, siRNA

transfection, and subsequent validation of the knockdown efficiency at both the mRNA and

protein levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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